Cas no 1520862-83-2 (3-(quinolin-4-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(quinolin-4-yl)-1,2-oxazol-5-amine
• CAS No: 1520862-83-2
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 6507735
• PubChem ID: 81573857
• Update Time: 2025-05-21

3-(quinolin-4-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-4-yl)-1,2-oxazol-5-amine
• AKOS020152785
• 1520862-83-2
• EN300-1840245

• Inchi： 1S/C12H9N3O/c13-12-7-11(15-16-12)9-5-6-14-10-4-2-1-3-8(9)10/h1-7H,13H2
• InChI Key： XXZMPTNAYNYNFS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CN=C3C=CC=CC=23)=N1)N

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(quinolin-4-yl)-1,2-oxazol-5-amine

3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine, also known by its CAS number 1520862-83-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline moiety with an oxazole ring, making it a promising candidate for various applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine is notable for its conjugated system, which contributes to its electronic properties. The quinoline group, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, is known for its aromaticity and stability. This group is connected to an oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom. The combination of these two groups creates a molecule with unique electronic characteristics that make it suitable for various applications.

Recent studies have highlighted the potential of 3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine in the field of optoelectronics. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, a 2023 study published in Nature Materials demonstrated that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. This advancement opens up new possibilities for its application in flexible electronics and next-generation display technologies.

In addition to its electronic properties, 3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent research. A 2023 study in Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug development.

The synthesis of 3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine involves a multi-step process that typically begins with the preparation of the quinoline derivative. This is followed by the formation of the oxazole ring through cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a 2023 paper in Chemical Communications reported the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process.

The biological activity of 3-(Quinolin-4-yl)-1,2-Oxazol-5-Amine has been extensively studied in vitro and in vivo models. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity makes it an attractive candidate for anticancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent research.

In conclusion, 3-(Quinolin-4-yli)-1,2-Oxazol-S-Amine (CAS No: 1520862-SZ-Z), or simply referred to as Quinoxoline Oxazole Amine (QOA), represents a versatile compound with wide-ranging applications across multiple disciplines. From optoelectronics to medicinal chemistry, this molecule continues to be at the forefront of scientific innovation. As researchers uncover new insights into its properties and potential uses, it is likely that QOA will play an increasingly important role in both academic and industrial settings.